N-(2-oxooxolan-3-yl)tridecanamide

Specification

• Description: Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. N-tridecanoyl-L-Homoserine lactone (C13-HSL) possesses a rare odd-numbered acyl carbon chain and is produced by wild-type and mutant strains of Y. pseudotuberculosis in trace amounts.
• CAS No.: 878627-21-5
• Molecular Formula: C17H31NO3
• Molecular Weight: 297.4 g/mol
• IUPAC Name: N-(2-oxooxolan-3-yl)tridecanamide
• Standard InChI: InChI=1S/C17H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)18-15-13-14-21-17(15)20/h15H,2-14H2,1H3,(H,18,19)
• Standard InChI Key: KCJFEZQEDOBEOT-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC(=O)NC1CCOC1=O
• Canonical SMILES: CCCCCCCCCCCCC(=O)NC1CCOC1=O